N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine
• InChI: InChI=1S/C16H19ClN4O/c17-13-3-1-2-4-15(13)22-10-9-19-16-12-5-7-18-8-6-14(12)20-11-21-16/h1-4,11,18H,5-10H2,(H,19,20,21)
• InChI Key: PCLJIZULSGHWFE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1C(=NC=N2)NCCOC3=CC=CC=C3Cl
• Molecular Formula: C16H19ClN4O
• Molecular Weight: 318.80 g/mol

Description

N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine is a chemical compound that belongs to the class of pyrimidoazepines. It is a novel compound that has attracted the attention of many researchers due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. This leads to an increase in the levels of serotonin in the brain, which is associated with the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of serotonin in the brain, which is associated with the anxiolytic and antidepressant effects of this compound. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine in lab experiments is its high selectivity and potency. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine. One area of research is in the development of new drugs for the treatment of anxiety and depression. Another area of research is in the development of new drugs for the treatment of Alzheimer's disease and other cognitive disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Conclusion:
This compound is a novel compound that has potential applications in various fields of scientific research. Its high selectivity and potency make it a promising compound for the development of new drugs for the treatment of anxiety, depression, and cognitive disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine involves the reaction of 2-chlorophenol with 2-(chloromethyl)oxirane in the presence of a base to form 2-(2-chlorophenoxy)ethanol. This intermediate is then reacted with 2-amino-5,6,7,8-tetrahydro-4H-pyrimido[4,5-d][1,3]diazepin-4-one in the presence of a reducing agent to form the final product.

Scientific Research Applications

N-[2-(2-chlorophenoxy)ethyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine has potential applications in various fields of scientific research. One of the key areas of research is in the field of neuroscience, where this compound has been shown to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and other cognitive disorders.